Explore by Category Vitamins

Methoxatin disodium salt

Disodium 4,5-dihydro-4,5-dioxo-1H-pyrrolo(2,3-f)quinoline-2,7,9-tricarboxylate, a fascinating chemical compound, showcases immense potential in scientific research. Its multifaceted properties enable diverse applications across various disciplines, making it an invaluable asset for further exploration.

CAS No.:122628-50-6

Molecular Formula:C14H6N2NaO8

Molecular Weight:353.19 g/mol

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Hydroxocobalamin xhydrochloride

Hydroxocobalamin xhydrochloride is a versatile chemical compound used in scientific research. It acts as a vitamin B12 precursor, playing a crucial role in various biochemical processes. Its application ranges from enzymatic studies to clinical interventions, making it an essential tool in the scientific community.

CAS No.:59461-30-2

Molecular Formula:C62H90ClCoN13O15P

Molecular Weight:1382.8 g/mol

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VITAMIN K1

Phytomenadione, a chemical compound, holds immense potential in scientific research. With its diverse applications, this compound serves as a vital tool for studying various biological processes. From investigating blood clotting mechanisms to exploring vitamin K functions, Phytomenadione truly revolutionizes scientific studies.

CAS No.:84-80-0

Molecular Formula:C31H46O2

Molecular Weight:450.7 g/mol

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Cafestol acetate

Cafestol acetate, a chemical compound found in coffee, holds potential for scientific research. Known for its perplexing properties, it offers a burst of opportunities in studying its medicinal benefits and applications in various disciplines.

CAS No.:81760-48-7

Molecular Formula:C22H30O4

Molecular Weight:358.5 g/mol

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Pyridoxal phosphate hydrate

Pyridoxal phosphate hydrate, a vital chemical compound, plays a key role in enzymatic reactions. Its diverse applications in scientific research include studying metabolism, protein synthesis, and neurotransmitter function. With its versatility, this compound is an indispensable tool for advancing our understanding of biological processes.

CAS No.:41468-25-1

Molecular Formula:C8H12NO7P

Molecular Weight:265.16 g/mol

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Retinyl propionate

Retinyl propionate, a chemical compound, is widely used in scientific research. It offers immense potential in various studies, including biomedical research, drug development, and skincare analysis. Its unique properties and versatility make it an indispensable tool for exploring new horizons in the scientific realm.

CAS No.:7069-42-3

Molecular Formula:C23H34O2

Molecular Weight:342.5 g/mol

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